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Compound of Interest

Compound Name: Butinoline phosphate

CAS No.: 54118-66-0

Cat. No.: B1380909

Get Quote

Executive Summary & Chemical Context
Butinoline Phosphate (CAS: 54118-66-0) is the phosphate salt of butinoline, a synthetic

anticholinergic and antispasmodic agent.[1][2] While the phosphate salt form is designed to

enhance water solubility compared to the free base, researchers often encounter precipitation

issues due to the molecule's significant lipophilic moiety (1,1-diphenyl-4-pyrrolidin-1-ylbut-2-yn-

1-ol).[1][2]

The molecule consists of a hydrophobic "tail" (two phenyl rings and an alkyne group) and a

hydrophilic "head" (the protonated pyrrolidine nitrogen paired with a phosphate anion).[1][2]

Solubility failure usually occurs when the hydrophobic interactions overwhelm the ionic

solvation, typically triggered by incorrect pH, high ionic strength, or low temperature.[1]

Troubleshooting Guide (FAQ)
Q1: Why does Butinoline phosphate precipitate when I
add it to my physiological buffer (PBS/HBSS)?
Diagnosis: This is likely due to pH-induced deprotonation or the common ion effect.[1][2]
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Mechanism: Butinoline relies on the protonation of its tertiary amine (pyrrolidine ring) for

water solubility.[1][2] Physiological buffers (pH 7.4) may be close to the pKa of this amine

(estimated ~8.0–8.5).[1][2] As pH rises toward the pKa, the equilibrium shifts toward the

uncharged free base, which is insoluble in water.[1]

Solution: Acidify your stock solution slightly before dilution, or ensure your experimental

buffer has a lower pH (e.g., pH 6.0–6.5) if the assay permits.[1][2]

Q2: Can I use phosphate-buffered saline (PBS)?
Diagnosis: Risk of Common Ion Effect.[1][2]

Mechanism: Adding a phosphate salt (Butinoline phosphate) to a buffer already high in

phosphate ions (PBS) can reduce the solubility product (

), forcing precipitation.[1][2]

Solution: Switch to a non-phosphate buffer like MES (pH 6.[1][2]0) or HEPES (pH 7.0–7.[1]

[2]4) to avoid competitive ionic interactions.

Q3: What is the best solvent for high-concentration
stock solutions?
Recommendation:DMSO (Dimethyl Sulfoxide).

Reasoning: DMSO solubilizes both the lipophilic backbone and the polar salt form effectively.

[1][2] It prevents the "oiling out" phenomenon common with bulky organic salts.[1][2]

Protocol: Prepare a 10–50 mM stock in 100% DMSO. Dilute into aqueous media only

immediately before use.

Decision Logic: Solvent Selection
The following flowchart illustrates the decision process for selecting the correct vehicle based

on your experimental constraints.
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Start: Dissolving Butinoline Phosphate

Target Concentration > 5 mM?

Use 100% DMSO Stock
(Dilute <1% v/v in assay)

Yes

Is this for In Vivo use?

No

Use Aqueous Buffer

No (In Vitro)

Add Cosolvent:
5-10% PEG400 or Ethanol

Yes

Is pH > 7.0?

Adjust pH to 5.5 - 6.5
(Citrate or Acetate Buffer)

Yes (Risk of precip)

Stable Solution

No (pH < 7)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the optimal solvent system based on concentration and

application.
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Optimized Experimental Protocols
Protocol A: Preparation of High-Stability Stock (In Vitro)
Best for: Cell culture, receptor binding assays, enzyme kinetics.[1][2]

Weighing: Weigh the Butinoline phosphate powder. Note: Phosphate salts are

hygroscopic.[1][2] Allow the vial to equilibrate to room temperature before opening to prevent

moisture uptake.[1][2]

Primary Solubilization: Add 100% DMSO to achieve a concentration of 10 mM to 50 mM.

Why? DMSO disrupts the crystal lattice more effectively than water for this lipophilic salt.

[1][2]

Agitation: Vortex vigorously for 30 seconds. If visible particles remain, sonicate at 40°C for 5

minutes.[1][2]

Storage: Aliquot into amber glass vials (protect from light) and store at -20°C.

Dilution: On the day of the experiment, dilute the DMSO stock into the assay buffer (e.g.,

dilute 1:1000 for a 10 µM final concentration). Ensure the final DMSO concentration is <0.5%

to avoid cytotoxicity.[1][2]

Protocol B: Aqueous Formulation (In Vivo / Animal
Studies)
Best for: IP or IV injection where DMSO must be minimized.[1][2]

Vehicle Preparation: Prepare a 5% Ethanol / 95% Saline mixture or Saline adjusted to pH

6.0.[1][2]

Alternative: Use 10% Hydroxypropyl-β-cyclodextrin (HP-β-CD) in water if high

concentrations (>5 mg/mL) are required.[1][2] Cyclodextrins encapsulate the hydrophobic

phenyl rings, protecting the drug from precipitation.[1]

Dissolution:
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Dissolve Butinoline phosphate in the small volume of ethanol first (if using).[1][2]

Slowly add the saline/cyclodextrin solution while vortexing.

pH Check: Verify pH is between 5.5 and 6.5. If >7.0, titrate carefully with dilute HCl.[1][2]

Filtration: Sterile filter using a 0.22 µm PVDF or PES membrane. Avoid Nylon membranes as

they may bind the drug.[1]

Solubility Data Reference
Parameter Value / Condition Notes

Molecular Weight 389.38 g/mol Salt form (Phosphate) [1]

Water Solubility Moderate (< 5 mg/mL)*
Highly pH dependent.[1][2]

Requires pH < 7.[1][2]

DMSO Solubility High (> 20 mg/mL)
Recommended stock solvent.

[1][2]

Ethanol Solubility Moderate
Good cosolvent (up to 10%).[1]

[2]

pKa (Estimated) ~8.0 – 8.5 Tertiary amine nitrogen.[1][2]

Stability Hygroscopic Store desiccated at -20°C.

*Solubility values are approximate and dependent on ionic strength and temperature.

Mechanism of Solubility Failure
Understanding the molecular behavior prevents future errors.[1][2] The diagram below details

the equilibrium states.
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(Protonation)
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Figure 2: The equilibrium between the soluble ionized salt and the insoluble free base is

dictated by pH.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Morpholine phosphate | C4H12NO5P | CID 173891 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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2. Acetamide, 2-(butylamino)-N-(2-chloro-6-methylphenyl)-, phosphate (1:1) |
C13H22ClN2O5P | CID 74957 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Butinoline Phosphate
Solubility Optimization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1380909/docs#technical-support-center-butinoline-
phosphate-solubility-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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